Cas no 79710-41-1 (4-N-[4-[5-(Diethylamino)pentan-2-ylamino]but-2-ynyl]-1-N,1-N-diethylpentane-1,4-diamine)

• Product Name: 4-N-[4-[5-(Diethylamino)pentan-2-ylamino]but-2-ynyl]-1-N,1-N-diethylpentane-1,4-diamine
• CAS No: 79710-41-1
• MF: C₂₂H₄₆N₄
• MW: 366.627445697784
• CID: 984831
• Update Time: 2023-08-03

4-N-[4-[5-(Diethylamino)pentan-2-ylamino]but-2-ynyl]-1-N,1-N-diethylpentane-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N~4~,N~4~'-but-2-yne-1,4-diylbis(N~1~,N~1~-diethylpentane-1,4-diamine)
• NSC261042
• N~4~,N~4'~-(But-2-yne-1,4-diyl)bis(N~1~,N~1~-diethylpentane-1,4-diamine)
• 4-N-[4-[5-(Diethylamino)pentan-2-ylamino]but-2-ynyl]-1-N,1-N-diethylpentane-1,4-diamine

• Inchi： 1S/C22H46N4/c1-7-25(8-2)19-13-15-21(5)23-17-11-12-18-24-22(6)16-14-20-26(9-3)10-4/h21-24H,7-10,13-20H2,1-6H3
• InChI Key： HGKLAWGZOSTYIR-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CCCC(C)NCC#CCNC(C)CCCN(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 16
• Complexity: 331
• Topological Polar Surface Area: 30.5